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Compound of Interest

Compound Name: CHEMBL4224880

Cat. No.: B15137866

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound
CHEMBL4224880, focusing on its identity, binding characteristics to Estrogen Receptor-a (ER-
a), and the relevant biological pathways. This document is intended to serve as a valuable
resource for researchers and professionals engaged in the fields of oncology, endocrinology,
and medicinal chemistry.

Chemical Identity

o |[UPAC Name: (3E)-3-[[4-(4-hydroxyphenyl)methylidene]-7-fluoro-2,3-dihydro-1-benzothiepin-
5-yl]prop-2-enoic acid

e ChEMBL ID: CHEMBL4224880
e CAS Number: 2095850-54-5

e Molecular Formula: C25H19F03S
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e Synonyms: ER-a Binder

Quantitative Data Summary

The following table summarizes the key quantitative data for CHEMBL4224880 as an Estrogen

Receptor-a binder, based on computational and molecular docking studies.

Parameter Value

Reference

Binding Affinity Data

pIC50 8.52

[1]

Molecular Docking Scores

Glide Score -10.32 kcal/mol

[1]

Predicted ADMET Properties

Number of Lipophilic Atoms 39
(nLipo)

[1]

Experimental Protocols

The following section details a representative experimental protocol for determining the binding

affinity of CHEMBL4224880 to Estrogen Receptor-a, based on established competitive binding

assay methodologies.

Objective: To determine the half-maximal inhibitory concentration (IC50) of CHEMBL4224880

for the human Estrogen Receptor-a (ER-0).

Materials:

Radiolabeled ligand: [3H]-17(-estradiol

Test compound: CHEMBL4224880

Human recombinant full-length Estrogen Receptor-a (hrER-a)

Assay Buffer (e.qg., Tris-EDTA-dithiothreitol-glycerol buffer)
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¢ Scintillation fluid

e 96-well microplates

o Scintillation counter

Procedure:

» Preparation of Reagents:

o

Prepare a stock solution of CHEMBL4224880 in a suitable solvent (e.g., DMSO).

[¢]

Create a serial dilution of the CHEMBL4224880 stock solution to obtain a range of test
concentrations.

[¢]

Prepare a solution of hrER-a in the assay buffer at a predetermined optimal concentration.

[e]

Prepare a solution of [2H]-17B3-estradiol in the assay buffer at a concentration close to its
dissociation constant (Kd).

e Assay Setup:
o In a 96-well microplate, add the assay buffer to all wells.
o Add the serially diluted CHEMBL4224880 to the respective wells.

o Include control wells for total binding (no competitor) and non-specific binding (excess of a
non-labeled known ER-a ligand).

o Add the hrER-a solution to all wells.
o Initiate the binding reaction by adding the [3H]-173-estradiol solution to all wells.
e Incubation:

o Incubate the microplate at a controlled temperature (e.g., 4°C) for a sufficient period to
reach equilibrium (e.g., 18-24 hours).

e Separation of Bound and Free Ligand:
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o Separate the receptor-bound [3H]-17(-estradiol from the unbound ligand. This can be
achieved by methods such as dextran-coated charcoal adsorption or filtration.

e Quantification:
o Transfer the supernatant (containing the bound ligand) to scintillation vials.
o Add scintillation fluid to each vial.
o Measure the radioactivity in each vial using a scintillation counter.
o Data Analysis:
o Calculate the percentage of specific binding at each concentration of CHEMBL4224880.

o Plot the percentage of specific binding against the logarithm of the CHEMBL4224880
concentration.

o Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using
non-linear regression analysis.

Signaling Pathway and Experimental Workflow

Estrogen Receptor-a Signaling Pathway

CHEMBL4224880, as a binder to Estrogen Receptor-a, is expected to modulate the ER-a
signaling pathway. Upon binding of an agonist, ER-a typically undergoes a conformational
change, dimerizes, and translocates to the nucleus where it binds to Estrogen Response
Elements (ERES) on the DNA, leading to the transcription of target genes. Antagonists, on the
other hand, would block this cascade. The simplified genomic signaling pathway is illustrated
below.
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Caption: Simplified genomic signaling pathway of Estrogen Receptor-a (ER-0).

Experimental Workflow for ER-a Binding Assay

The following diagram outlines the key steps in a typical competitive binding assay to
determine the affinity of a test compound like CHEMBL4224880 for ER-0.
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Caption: Workflow for a competitive Estrogen Receptor-a (ER-a) binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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